![molecular formula C16H20N4O3S B2918944 4-Methoxy-2-methyl-6-(4-(phenylsulfonyl)piperazin-1-yl)pyrimidine CAS No. 941909-20-2](/img/structure/B2918944.png)
4-Methoxy-2-methyl-6-(4-(phenylsulfonyl)piperazin-1-yl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Methoxy-2-methyl-6-(4-(phenylsulfonyl)piperazin-1-yl)pyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as PMS-601, and it belongs to the class of pyrimidine derivatives.
Scientific Research Applications
DNA Binding and Fluorescent Staining
Pyrimidine derivatives, including those structurally similar to Hoechst 33258, are known for their strong binding to the minor groove of double-stranded B-DNA, with specificity for AT-rich sequences. This property is utilized in fluorescent DNA staining for cell biology research, chromosome analysis, and flow cytometry (Issar & Kakkar, 2013).
Metabolism and Clinical Applications
Arylpiperazine derivatives, including pyrimidinylpiperazines like buspirone, have found clinical application in treating depression, psychosis, and anxiety due to their extensive pre-systemic and systemic metabolism, which involves interactions with various neurotransmitter receptors (Caccia, 2007).
Synthetic Methods and Therapeutic Applications
Chiral sulfinamides, including tert-butanesulfinamide, have been extensively used in asymmetric synthesis of N-heterocycles, offering pathways to create piperidines, pyrrolidines, and azetidines. These compounds are key structural motifs in many natural products and therapeutic agents (Philip et al., 2020).
Anti-inflammatory Activities
Recent research has highlighted the anti-inflammatory effects of pyrimidine derivatives, attributed to their inhibition of key inflammatory mediators. This review provides an overview of the synthesis, anti-inflammatory effects, and structure-activity relationships (SARs) of pyrimidine derivatives, suggesting their potential as novel anti-inflammatory agents with minimal toxicity (Rashid et al., 2021).
Pharmacological Diversity
Pyrimidine derivatives exhibit a wide range of pharmacological activities, making them a promising scaffold for the development of new biologically active compounds. This analysis covers substances with antiviral, psychotropic, antimicrobial, antitumor, antifungal, antiparasitic, and anabolic activities, providing a basis for further drug development (Chiriapkin, 2022).
Mechanism of Action
Target of Action
Similar compounds have been shown to inhibit acetylcholinesterase (ache), a key enzyme involved in the termination of impulse transmission at cholinergic synapses by rapid hydrolysis of the neurotransmitter acetylcholine .
Mode of Action
This inhibition is often achieved through competitive or non-competitive inhibition .
Biochemical Pathways
Given its potential role as an ache inhibitor, it may impact the cholinergic system, which plays a significant role in memory, attention, and other cognitive functions .
Pharmacokinetics
Similar compounds have been shown to be metabolized predominantly by cyp3a, a key enzyme in drug metabolism .
Result of Action
By potentially inhibiting ache, it could lead to an increase in the concentration of acetylcholine in the synaptic cleft, enhancing cholinergic transmission .
properties
IUPAC Name |
4-[4-(benzenesulfonyl)piperazin-1-yl]-6-methoxy-2-methylpyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O3S/c1-13-17-15(12-16(18-13)23-2)19-8-10-20(11-9-19)24(21,22)14-6-4-3-5-7-14/h3-7,12H,8-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJHDWFKSCVPADQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)OC)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.